N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-nitrobenzamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H23FN4O4/c24-18-5-9-19(10-6-18)26-11-13-27(14-12-26)21(22-2-1-15-32-22)16-25-23(29)17-3-7-20(8-4-17)28(30)31/h1-10,15,21H,11-14,16H2,(H,25,29)
• InChI Key: UJILUNVBZGOILQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CO4
• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol

Description

N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FPEB, and it belongs to the class of benzamide derivatives. FPEB has been found to exhibit a high affinity for the metabotropic glutamate receptor subtype 5 (mGluR5), which is a promising target for the treatment of various neuropsychiatric disorders.

Scientific Research Applications

PET Imaging in Serotonergic Neurotransmission

• PET Imaging Agent : (Plenevaux et al., 2000) discuss a compound known as [18F]p-MPPF, which shares a similar structure with the molecule . It is used as a 5-HT1A antagonist for studying serotonergic neurotransmission through positron emission tomography (PET). This research highlights the compound's application in chemistry, radiochemistry, and human and animal data through PET imaging.

Neuroimaging and Antipsychotic Drug Development

• Potential for Antipsychotic Drugs : Another research by (Raviña et al., 2000)](https://consensus.app/papers/conformationally-constrained-butyrophenones-affinity-raviña/2935a3aac9c95d939b11047556617361/?utm_source=chatgpt) focuses on conformationally restricted butyrophenones, which include compounds similar to N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-nitrobenzamide. These compounds show affinity for dopamine and serotonin receptors and are evaluated as potential antipsychotic agents.

In Vivo Neuroimaging Studies

• Anti-Dementia Drug Research : (Murakami et al., 2002)](https://consensus.app/papers/synthesis-labelled-fk960-candidate-drug-studies-monkeys-murakami/1691ae4228db59c099d14afdb718f5f4/?utm_source=chatgpt) demonstrate the synthesis and in vivo study of a compound structurally related to our molecule of interest. The study focuses on a novel anti-dementia drug candidate, highlighting its potential in neuroimaging and therapeutic applications.

Receptor Binding Studies

• 5-HT1A Receptor Antagonist : The study by (García et al., 2014)](https://consensus.app/papers/n418ffluoropyridin2yln242methoxyphenylpiperazin1ylethylcarboxamides-garcía/76686b592a125482a8318c6ba4322abc/?utm_source=chatgpt) involves a compound similar in structure and function, showcasing its use as a high-affinity 5-HT1A receptor antagonist. This research is crucial for understanding the compound's application in receptor binding and quantification in neuropsychiatric disorders.

Antiplasmodial and Antiarrhythmic Applications

• Potential Antiplasmodial Activity : Research by (Martyn et al., 2010)](https://consensus.app/papers/activity-piperazine-sulfonamides-martyn/2221a96a1ae05db198e1375389fe7832/?utm_source=chatgpt) identifies piperazine sulfonamides with activity against Plasmodium falciparum, suggesting potential applications in antimalarial drug development.
• Class III Antiarrhythmic Drugs : The study by (Glushkov et al., 2011)](https://consensus.app/papers/group-class-drugs-piperid4ylethane-derivatives-glushkov/b62da0c5b1d1562d801d0dc3094903da/?utm_source=chatgpt) discusses the synthesis of new piperid-4-ylethane derivatives with antiarrhythmic activity, highlighting the potential use of such compounds in cardiac therapeutics.